molecular formula C12H13N3O4 B15010426 (5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone

(5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone

Cat. No.: B15010426
M. Wt: 263.25 g/mol
InChI Key: TZYDUQBFBRCHEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone is a useful research compound. Its molecular formula is C12H13N3O4 and its molecular weight is 263.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13N3O4

Molecular Weight

263.25 g/mol

IUPAC Name

(5-hydroxy-3,5-dimethyl-4H-pyrazol-1-yl)-(4-nitrophenyl)methanone

InChI

InChI=1S/C12H13N3O4/c1-8-7-12(2,17)14(13-8)11(16)9-3-5-10(6-4-9)15(18)19/h3-6,17H,7H2,1-2H3

InChI Key

TZYDUQBFBRCHEN-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(C1)(C)O)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Biological Activity

(5-Hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone is a compound of significant interest due to its potential biological activities. This article reviews the current understanding of its biological properties, including antimalarial effects, antioxidant activity, and neuroprotective effects, supported by case studies and research findings.

Chemical Structure and Properties

The compound has a molecular formula of C12_{12}H15_{15}N3_3O2_2 and a molecular weight of 219.24 g/mol. Its structure features a pyrazole ring and a nitrophenyl group, contributing to its diverse biological activities.

Antimalarial Activity

Recent studies have highlighted the antimalarial potential of derivatives related to this compound. For instance, a closely related hydrazone exhibited significant in vitro activity against chloroquine-resistant strains of Plasmodium falciparum and demonstrated efficacy in murine models infected with Plasmodium yoelii . The compound was shown to suppress parasite growth effectively while maintaining minimal toxicity in biochemical assays.

Antioxidant Activity

The antioxidant properties of pyrazole derivatives have been well documented. The presence of hydroxyl groups in the structure is believed to enhance the radical scavenging activity. In comparative studies, the compound's half-maximal effective concentration (EC50_{50}) for DPPH radical scavenging was determined to be 40 ± 0.06 μmol, indicating moderate antioxidant potential .

Neuroprotective Effects

Research indicates that compounds similar to (5-hydroxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl)(4-nitrophenyl)methanone may offer neuroprotection. For example, studies on pyrazole derivatives have suggested their ability to inhibit β-amyloid secretion and protect against neuronal excitotoxicity . These findings position such compounds as potential therapeutic agents for neurodegenerative diseases like Alzheimer's.

The biological activity of the compound can be attributed to several mechanisms:

  • Antimalarial Mechanism : The compound appears to interfere with the metabolic processes of malaria parasites, leading to reduced viability and replication .
  • Antioxidant Mechanism : The hydroxyl groups facilitate electron donation in radical scavenging reactions, thereby neutralizing harmful free radicals .
  • Neuroprotective Mechanism : The inhibition of protein kinases involved in excitotoxicity suggests a protective role against neuronal damage .

Case Studies

A notable case study involving pyrazole derivatives demonstrated significant improvement in survival rates among mice treated with these compounds post-infection with Plasmodium yoelii. The treated group exhibited longer life spans compared to controls, highlighting the therapeutic potential of these compounds in treating malaria .

Research Findings Summary

Study FocusFindingsReference
AntimalarialSignificant suppression of Plasmodium growth; effective in murine models
AntioxidantEC50_{50} for DPPH radical scavenging = 40 ± 0.06 μmol
NeuroprotectionInhibition of β-amyloid secretion; protective against excitotoxicity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.